Cas no 901735-85-1 (2-(2-bromophenoxy)methyl-8,9-dimethoxy-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione)

• Product Name: 2-(2-bromophenoxy)methyl-8,9-dimethoxy-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione
• CAS No: 901735-85-1
• MF: C₁₈H₁₅BrN₄O₃S
• MW: 447.305701494217
• CID: 6586470
• PubChem ID: 12005167
• Update Time: 2025-10-29

2-(2-bromophenoxy)methyl-8,9-dimethoxy-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenoxy)methyl-8,9-dimethoxy-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione
• EU-0093081
• 901735-85-1
• 2-[(2-bromophenoxy)methyl]-8,9-dimethoxy-5H,6H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione
• SMR000206398
• VU0144978-2
• 2-[(2-bromophenoxy)methyl]-8,9-dimethoxy-3H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione
• 2-[(2-bromophenoxy)methyl]-8,9-dimethoxy[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione
• MLS000583212
• 2-((2-bromophenoxy)methyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione
• F3407-1680
• AKOS001824710
• SYRSWGKLEFOOKP-UHFFFAOYSA-N

• Inchi： 1S/C18H15BrN4O3S/c1-24-14-7-10-12(8-15(14)25-2)20-18(27)23-17(10)21-16(22-23)9-26-13-6-4-3-5-11(13)19/h3-8H,9H2,1-2H3,(H,21,22)
• InChI Key： MQQKUGIAOXOHDF-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OC)C(OC)=C2)=C2N=C(COC3=CC=CC=C3Br)NN2C1=S

Computed Properties

• Exact Mass: 446.00482g/mol
• Monoisotopic Mass: 446.00482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.8Ų

Additional information on 2-(2-bromophenoxy)methyl-8,9-dimethoxy-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione

Compound CAS No. 901735-85-1: A Comprehensive Overview

The compound with CAS No. 901735-85-1, named 2-(2-bromophenoxy)methyl-8,9-dimethoxy-5H,6H-1,2,4-triazolo[1,5-c]quinazoline-5-thione, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a triazoloquinazoline core and a thione functional group. The presence of a bromophenoxy substituent and dimethoxy groups further enhances its chemical versatility and biological activity.

Recent studies have highlighted the importance of triazoloquinazoline derivatives in drug discovery. These compounds are known for their ability to inhibit specific enzymes and receptors, making them promising candidates for the development of new therapeutic agents. The thione group in this compound is particularly interesting as it can participate in redox reactions, potentially influencing the molecule's bioavailability and pharmacokinetics.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has shown potential in the field of antimicrobial agents. Studies have demonstrated that it exhibits potent activity against a range of bacterial and fungal strains. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in the study of diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular docking studies have revealed that it can bind effectively to key protein targets, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have shed light on its electronic structure and reactivity, paving the way for further optimization.

In conclusion, CAS No. 901735-85-1 represents a fascinating example of how complex organic molecules can be harnessed for diverse applications in science and medicine. With ongoing research and development efforts, this compound holds great promise for contributing to breakthroughs in drug discovery and chemical innovation.